Cas no 918870-55-0 (4-(prop-2-yn-1-yl)piperidine)

4-(Prop-2-yn-1-yl)piperidine is a versatile heterocyclic compound featuring a piperidine core functionalized with a propargyl group. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and materials science. The propargyl moiety enables click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating efficient derivatization. Its piperidine scaffold contributes to bioactivity, making it valuable in drug discovery for CNS-targeting molecules. The compound’s stability and moderate polarity enhance its utility in organic synthesis, while its well-defined reactivity profile ensures predictable outcomes in cross-coupling and functionalization reactions. Suitable for controlled environments, it requires handling under inert conditions due to its alkyne functionality.
4-(prop-2-yn-1-yl)piperidine structure
4-(prop-2-yn-1-yl)piperidine structure
Product Name:4-(prop-2-yn-1-yl)piperidine
CAS No:918870-55-0
MF:C8H13N
MW:123.195522069931
MDL:MFCD13176193
CID:769791
PubChem ID:54042443
Update Time:2025-06-08

4-(prop-2-yn-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 4-(2-propyn-1-yl)-
    • 4-prop-2-ynylpiperidine
    • 4-(prop-2-yn-1-yl)piperidine
    • 4-(2-Propyn-1-yl)piperidine
    • MFCD13176193
    • DTXSID20708617
    • SY262048
    • EN300-1662360
    • 918870-55-0
    • AC9813
    • CS-0437750
    • SCHEMBL4195682
    • AKOS006357266
    • MDL： MFCD13176193
    • Inchi： 1S/C8H13N/c1-2-3-8-4-6-9-7-5-8/h1,8-9H,3-7H2
    • InChI Key： STZDXUXQXGQAHH-UHFFFAOYSA-N
    • SMILES： N1CCC(CC#C)CC1

Computed Properties

  • Exact Mass: 123.104799419g/mol
  • Monoisotopic Mass: 123.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 12Ų

4-(prop-2-yn-1-yl)piperidine Pricemore >>

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Enamine
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Enamine
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Enamine
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Enamine
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